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(S)-3-Hydroxybutanenitrile
123689-95-2

B051463

Executive Summary

(S)-3-Hydroxybutanenitrile (CAS 123689-95-2) is a high-value chiral building block
characterized by a bifunctional scaffold containing a secondary hydroxyl group and a nitrile

moiety. Its utility in pharmaceutical synthesis stems from its ability to serve as a divergent

precursor for chiral 1,3-amino alcohols (via nitrile reduction) and chiral

-amino nitriles (via stereoselective substitution).

This guide details the strategic application of (S)-3-Hydroxybutanenitrile in the synthesis of

chiral amines, specifically focusing on:

e Retention Pathways: Catalytic hydrogenation to yield (S)-1-amino-3-butanol.

 Inversion Pathways: Mitsunobu-mediated azidation to yield (R)-3-aminobutanenitrile.

¢ Industrial Relevance: Application in the synthesis of statin side-chains and antiretroviral

intermediates (e.g., Dolutegravir precursors).
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Chemical Profile & Material Specifications

Property Specification
Chemical Name (S)-3-Hydroxybutanenitrile
CAS Number 123689-95-2

Molecular Formula

Molecular Weight 85.11 g/mol

Appearance Colorless to pale yellow liquid

Chiral Purity (ee) (by Chiral GC)

Boiling Point 214 °C (lit)[1]

Density 0.976 g/mL at 25 °C

Solubility Miscible in water, ethanol, THF, DCM

Strategic Reaction Pathways

The utility of (S)-3-Hydroxybutanenitrile lies in the orthogonal reactivity of its functional
groups. The nitrile can be reduced to a primary amine, while the hydroxyl group can direct
stereochemistry or undergo inversion.

Pathway Map (Graphviz Visualization)
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Figure 1: Divergent synthetic pathways from (S)-3-Hydroxybutanenitrile. Blue: Starting
Material; Green: Reduction Product; Red: Inversion Product.

Detailed Experimental Protocols
Protocol A: Synthesis of (S)-1-Amino-3-butanol
(Retention)

Objective: Reduction of the nitrile group to a primary amine without racemizing the chiral center
at C3. Mechanism: Catalytic hydrogenation over Raney Nickel.[2]

Reagents:

Substrate: (S)-3-Hydroxybutanenitrile (10.0 g, 117 mmol)

Catalyst: Raney Nickel (active slurry, ~2.0 g)

Solvent: Methanol (100 mL) saturated with Ammonia (

)

Hydrogen source:
gas (50 bar)
Step-by-Step Procedure:

o Preparation: Charge a high-pressure autoclave with (S)-3-Hydroxybutanenitrile and
Methanol.

o Ammonia Addition: Bubble anhydrous ammonia into the solution for 15 minutes at 0°C. Note:
Ammonia suppresses the formation of secondary amines by preventing the condensation of
the intermediate imine with the product amine.

o Catalyst Addition: Carefully add Raney Nickel slurry under an argon blanket. Caution: Raney
Nickel is pyrophoric.
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» Hydrogenation: Seal the autoclave, purge with

(3x) and then

(3x). Pressurize to 50 bar (725 psi) with

e Reaction: Stir vigorously at 60°C for 12 hours. Monitor consumption of nitrile by IR
(disappearance of peak at ~2240 cm™1).

e Workup: Cool to room temperature. Vent

and purge with
. Filter the catalyst through a Celite pad (keep wet to prevent ignition).

 Purification: Concentrate the filtrate under reduced pressure. The crude oil is purified via
vacuum distillation (bp ~85°C at 10 mmHg).

Expected Yield: 85-92% Validation:

NMR should show a triplet at

2.8 ppm (

) and disappearance of the nitrile carbon in
NMR.

Protocol B: Synthesis of (R)-3-Aminobutanenitrile
(Inversion)

Objective: Conversion of the secondary alcohol to a primary amine with inversion of
configuration, accessing the (R)-enantiomer series. Mechanism: Mitsunobu reaction using
Diphenylphosphoryl azide (DPPA) followed by reduction.

Reagents:

e Substrate: (S)-3-Hydroxybutanenitrile (5.0 g, 58.7 mmol)
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Triphenylphosphine (

): (18.5 g, 70.5 mmol)

Diisopropyl azodicarboxylate (DIAD): (14.2 g, 70.5 mmol)

Diphenylphosphoryl azide (DPPA): (19.4 g, 70.5 mmol)

Solvent: Anhydrous THF (150 mL)

Step-by-Step Procedure:

Setup: In a dry 500 mL round-bottom flask under

, dissolve (S)-3-Hydroxybutanenitrile and
in anhydrous THF. Cool to 0°C.[3]

o Addition: Add DIAD dropwise over 20 minutes, maintaining temperature <5°C. The solution
will turn yellow.

o Azidation: Add DPPA dropwise. Stir at 0°C for 1 hour, then warm to room temperature and
stir for 12 hours.

o Workup: Quench with water (10 mL). Concentrate THF. Dissolve residue in Ether/Hexane
(1:1) to precipitate triphenylphosphine oxide (

). Filter and concentrate the filtrate.[4]
e Reduction (Staudinger): Dissolve the crude azide in THF/Water (10:1). Add

(1.2 equiv) and stir at RT for 4 hours (evolution of
).

« |solation: Acidify with 1M HCI to extract the amine into the agqueous phase (removing non-
basic byproducts). Basify the aqueous layer with NaOH and extract with DCM.

« Purification: Distillation or column chromatography (DCM/MeOH/
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Stereochemical Outcome: The reaction proceeds via an

mechanism, converting the (S)-OH to the (R)-Azide, and subsequently the (R)-Amine.

Analytical Validation (Quality Control)

To ensure the integrity of the chiral synthesis, the following analytical methods are
recommended.

Method Parameter Condition / Criteria

Column: Cyclodex-B or
equivalent. Temp: 110°C
isothermal. (S)-isomer elutes
at

Chiral GC Enantiomeric Excess (ee)
, (R)-isomer at

. Target:

ee.

Nitrile stretch: ~2245 cm~1.
Hydroxyl stretch: ~3400 cm~1
(broad). Amine N-H: ~3300

cm™1 (doublet for primary).

FT-IR Functional Group Check

NMR (

): Confirm integration of methyl
NMR Structural Purity doublet (

~1.2 ppm) vs. methylene

protons.

Safety & Handling

o Cyanide Hazard: While the starting material is a nitrile (organic cyanide), it is stable.
However, under strong acidic or basic conditions at high temperatures, hydrolysis may
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release trace ammonia or carboxylic acids. Avoid contact with strong oxidizers.

o Mitsunobu Reagents: DIAD and DEAD are shock-sensitive and toxic. DPPA is toxic and
potentially explosive; handle in a fume hood behind a blast shield.

o Hydrogenation: Raney Nickel is pyrophoric when dry. Always keep it wet with solvent.
Hydrogen gas at 50 bar presents an explosion hazard; use rated pressure vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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